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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B610303

Essential Safety and Handling Guide for PSB-
1114 Tetrasodium

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and logistical information for
the use of PSB-1114 tetrasodium in a laboratory setting. Adherence to these guidelines is
critical to ensure personal safety and maintain experimental integrity.

PSB-1114 tetrasodium is a potent and selective agonist for the P2Y2 receptor, a G protein-
coupled receptor involved in numerous physiological processes.[1][2] Its use as a research tool
necessitates a thorough understanding of its properties and the implementation of appropriate
safety measures.

Personal Protective Equipment (PPE) and Handling

While a specific Safety Data Sheet (SDS) for PSB-1114 tetrasodium is not widely available,
data from suppliers and structurally similar tetrasodium salts provide a strong basis for
recommended safety protocols. The primary hazards are associated with eye contact, skin
contact, inhalation, and ingestion.

Recommended PPE:
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side
shields or goggles. A face
shield is recommended if there

is a risk of splashing.

Protects against eye irritation
or serious eye damage from

dust or solutions.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin irritation or

absorption.

Body Protection

Laboratory coat.

Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area. If
dust is generated, a NIOSH-
approved respirator may be

necessary.

Minimizes the risk of
respiratory tract irritation from

inhalation of the powder form.

Operational Plan: Safe Handling and Storage

General Handling Precautions:

Avoid contact: Do not get in eyes, on skin, or on clothing.

Avoid inhalation: Avoid breathing dust or aerosols.

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage:

e Store in a tightly closed container.

o Keep in a cool, dry place.

 Tocris Bioscience recommends storing PSB-1114 tetrasodium at -80°C.[1]
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Disposal Plan

Dispose of PSB-1114 tetrasodium and any contaminated materials in accordance with local,
state, and federal regulations. It is advisable to consult with your institution's environmental
health and safety (EHS) department for specific guidance on chemical waste disposal.

Quantitative Data

The following table summarizes key quantitative data for PSB-1114 tetrasodium.

Property Value Source
Molecular Weight 622.14 g/mol [1]
Purity >98% (HPLC) [1]
EC50 (P2Y2 receptor) 134 nM [3]
Solubility Soluble in water [1]
Storage Temperature -80°C [1]

Experimental Protocol: In Vitro P2Y2 Receptor
Activation Assay

This protocol provides a general framework for assessing the activation of the P2Y2 receptor
by PSB-1114 tetrasodium in a cell-based assay.

Objective: To determine the dose-dependent activation of the P2Y?2 receptor by PSB-1114
tetrasodium by measuring a downstream signaling event (e.g., intracellular calcium
mobilization or ERK phosphorylation).

Materials:
o Cells expressing the P2Y2 receptor (e.g., HEK293-P2Y2)
o PSB-1114 tetrasodium

e Cell culture medium and supplements
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o Assay buffer

» Reagents for detecting the downstream signal (e.g., Fluo-4 AM for calcium, or antibodies for
Western blotting of pERK)

o Plate reader or Western blotting equipment
Procedure:

o Cell Culture: Culture the P2Y2-expressing cells under standard conditions until they reach
the desired confluency for the assay.

o Preparation of PSB-1114 Stock Solution: Prepare a stock solution of PSB-1114 tetrasodium
in an appropriate solvent (e.g., water or DMSO) at a high concentration.

o Serial Dilutions: Perform serial dilutions of the PSB-1114 stock solution in assay buffer to
create a range of concentrations to be tested.

e Cell Treatment:

o For calcium mobilization: Load the cells with a calcium indicator dye (e.g., Fluo-4 AM)
according to the manufacturer's instructions. Add the different concentrations of PSB-1114
to the cells and immediately measure the fluorescence signal over time using a plate
reader.

o For ERK phosphorylation: Treat the cells with the different concentrations of PSB-1114 for
a predetermined time (e.g., 5-15 minutes).

 Signal Detection:

o For calcium mobilization: Analyze the fluorescence data to determine the peak response
for each concentration.

o For ERK phosphorylation: Lyse the cells and perform Western blotting using antibodies
specific for phosphorylated ERK (pERK) and total ERK.

o Data Analysis: Plot the response (e.g., peak fluorescence or pERK/total ERK ratio) against
the logarithm of the PSB-1114 concentration. Fit the data to a dose-response curve to
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determine the EC50 value.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the P2Y2 receptor signaling pathway and a typical

experimental workflow for studying its activation.
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Caption: P2Y2 Receptor Signaling Pathway.
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Caption: Experimental Workflow for P2Y2 Activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.tocris.com/products/psb-1114_4333
https://pmc.ncbi.nlm.nih.gov/articles/PMC10997570/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10997570/
https://www.medchemexpress.com/psb-1114-triethylamine.html
https://www.benchchem.com/product/b610303#personal-protective-equipment-for-handling-psb-1114-tetrasodium
https://www.benchchem.com/product/b610303#personal-protective-equipment-for-handling-psb-1114-tetrasodium
https://www.benchchem.com/product/b610303#personal-protective-equipment-for-handling-psb-1114-tetrasodium
https://www.benchchem.com/product/b610303#personal-protective-equipment-for-handling-psb-1114-tetrasodium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

